Cas no 1261958-39-7 (3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine)

• Product Name: 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine
• CAS No: 1261958-39-7
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD18312408
• CID: 2766057
• PubChem ID: 53218118
• Update Time: 2025-10-24

3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-(3-METHYLSULFONYLPHENYL)PYRIDINE
• 2-[3-(Methanesulfonyl)phenyl]pyridin-3-ol
• 1261958-39-7
• 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine, 95%
• MFCD18312408
• DTXSID90683109
• 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine

• MDL： MFCD18312408
• Inchi： 1S/C12H11NO3S/c1-17(15,16)10-5-2-4-9(8-10)12-11(14)6-3-7-13-12/h2-8,14H,1H3
• InChI Key： CZWSRZWJQGPEJZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C(=CC=CN=2)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 249.04596439Da
• Monoisotopic Mass: 249.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine

Recent Advances in the Study of 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine (CAS: 1261958-39-7)

In recent years, the compound 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine (CAS: 1261958-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the exploration of 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine as a potential inhibitor of specific enzymatic targets. Recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in modulating the activity of kinases involved in inflammatory pathways. The study demonstrated that the compound exhibits high selectivity and potency, making it a viable candidate for the development of novel anti-inflammatory agents.

Another significant advancement is the optimization of the synthetic route for 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine. Researchers have developed a more efficient and scalable method, as detailed in a recent Organic Process Research & Development publication. This new approach reduces the number of steps and improves yield, addressing previous challenges in large-scale production. Such improvements are critical for advancing the compound into preclinical and clinical stages.

In addition to its therapeutic potential, 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine has been investigated for its role in chemical biology tools. A study in ACS Chemical Biology reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application underscores the versatility of the compound beyond traditional drug development, opening new avenues for diagnostic and research tools.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine. Ongoing research aims to address these gaps, with preliminary data suggesting favorable bioavailability and low toxicity. Future studies will need to focus on in vivo models to validate these findings and explore potential therapeutic indications further.

In conclusion, 3-Hydroxy-2-(3-methylsulfonylphenyl)pyridine (CAS: 1261958-39-7) represents a compelling area of research in chemical biology and pharmaceuticals. Its diverse applications, from kinase inhibition to diagnostic probes, highlight its multifaceted potential. Continued investigation and collaboration across disciplines will be essential to unlock its full therapeutic and scientific value.